Cas no 124397-74-6 (L-Leucine,N-(4-carboxy-1-oxobutyl)-)

L-Leucine, N-(4-carboxy-1-oxobutyl)-, is a modified amino acid derivative with applications in peptide synthesis and biochemical research. Its structure combines the hydrophobic side chain of L-leucine with a carboxyl-terminated butyryl group, enhancing its utility as a building block for custom peptide modifications. This compound is particularly valuable for introducing specific functional groups or altering solubility properties in synthetic peptides. Its high purity and well-defined structure ensure reproducibility in research applications. The carboxylate moiety provides a reactive handle for further conjugation or derivatization, making it useful in bioconjugation and targeted drug delivery studies. Suitable for controlled laboratory use under standard handling conditions.

L-Leucine,N-(4-carboxy-1-oxobutyl)- structure

124397-74-6 structure

Product Name:L-Leucine,N-(4-carboxy-1-oxobutyl)-

CAS No:124397-74-6

MF:C₁₁H₁₉NO₅

MW:245.272263765335

CID:146499

PubChem ID:130170

Update Time:2025-05-27

L-Leucine,N-(4-carboxy-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

- L-Leucine,N-(4-carboxy-1-oxobutyl)-
- (2S)-2-(4-carboxybutanoylamino)-4-methylpentanoic acid
- GLUTARYL-LEU-OH 2 DCHA
- GLUTARYL-L-LEUCINE DICYCLOHEXYLAMMONIUM SALT,
- Glutarylleucine
- Glutaryl-L-leucine
- GLUTARYL-LEU-OH DCHA
- GLUTARYL-LEUCINE 2 DCHA
- GLUTARYL-L-LEUCINE DICYCLOHEXYLAMMONIUM SALT
- N-(4-Carboxy-1-oxobutyl)-L-leucine
- (S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoic acid
- L-Leucine, N-(4-carboxy-1-oxobutyl)-
- EN300-7543569
- 124397-74-6
- AKOS027254235
- AT28901
- (S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoicacid
- DTXSID20154317
- SCHEMBL4572547
- (2S)-2-(4-CARBOXYBUTANAMIDO)-4-METHYLPENTANOIC ACID
- DTXCID3076808
- Inchi： 1S/C11H19NO5/c1-7(2)6-8(11(16)17)12-9(13)4-3-5-10(14)15/h7-8H,3-6H2,1-2H3,(H,12,13)(H,14,15)(H,16,17)/t8-/m0/s1
- InChI Key： JYLHYOYRPZDJHM-QMMMGPOBSA-N
- SMILES： OC([C@H](CC(C)C)NC(CCCC(=O)O)=O)=O

Computed Properties

Exact Mass: 607.49200
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 127.76000
LogP: 8.51230

L-Leucine,N-(4-carboxy-1-oxobutyl)- Pricemore >>

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Chemenu	CM312148-5g	(S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoic acid	124397-74-6	95%	5g	$659	2021-06-09
Chemenu	CM312148-5g	(S)-5-((1-Carboxy-3-methylbutyl)amino)-5-oxopentanoic acid	124397-74-6	95%	5g	$659	2022-06-13
SHENG KE LU SI SHENG WU JI SHU	sc-295011-5g	Glutaryl-L-Leucine Dicyclohexylammonium salt,	124397-74-6		5g	￥1715.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-295011A-25g	Glutaryl-L-Leucine Dicyclohexylammonium salt,	124397-74-6		25g	￥6927.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-295011-5 g	Glutaryl-L-Leucine Dicyclohexylammonium salt,	124397-74-6		5g	￥1,715.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-295011A-25 g	Glutaryl-L-Leucine Dicyclohexylammonium salt,	124397-74-6		25g	￥6,927.00	2023-07-11
Enamine	EN300-7543569-0.05g	(2S)-2-(4-carboxybutanamido)-4-methylpentanoic acid	124397-74-6	95.0%	0.05g	$88.0	2025-02-24
Enamine	EN300-7543569-0.1g	(2S)-2-(4-carboxybutanamido)-4-methylpentanoic acid	124397-74-6	95.0%	0.1g	$132.0	2025-02-24
Enamine	EN300-7543569-0.25g	(2S)-2-(4-carboxybutanamido)-4-methylpentanoic acid	124397-74-6	95.0%	0.25g	$188.0	2025-02-24
Enamine	EN300-7543569-0.5g	(2S)-2-(4-carboxybutanamido)-4-methylpentanoic acid	124397-74-6	95.0%	0.5g	$353.0	2025-02-24